4-Cyclopropoxy-2-ethyl-N-methylaniline

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-ethyl-N-methylaniline
• InChI: InChI=1S/C12H17NO/c1-3-9-8-11(14-10-4-5-10)6-7-12(9)13-2/h6-8,10,13H,3-5H2,1-2H3
• InChI Key: BGXKLDBHQPVIRW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)OC2CC2)NC

Description

4-Cyclopropoxy-2-ethyl-N-methylaniline is a substituted aniline derivative featuring a cyclopropoxy group at the para position, an ethyl substituent at the ortho position, and a methyl group on the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of anilines, including 4-Cyclopropoxy-2-ethyl-N-methylaniline, can be achieved through several methods. One common approach is the reduction of nitroarenes. For instance, nitrobenzene can be reduced to aniline using reagents such as iron and hydrochloric acid . Another method involves the nucleophilic substitution of halogenated aromatic compounds with amines .

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2-ethyl-N-methylaniline may involve the use of palladium-catalyzed amination reactions. These reactions are highly efficient and can be used to produce large quantities of the compound . The reaction conditions typically involve the use of palladium catalysts, bases, and appropriate solvents to facilitate the amination process .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-ethyl-N-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound to its corresponding amine or other reduced forms.

Substitution: Electrophilic aromatic substitution reactions can occur, where the amino group directs the substitution to the ortho and para positions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and electrophiles like bromine for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce halogenated derivatives .

Scientific Research Applications

4-Cyclopropoxy-2-ethyl-N-methylaniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and materials.

Biology: The compound can be used in the study of biological processes and interactions involving aniline derivatives.

Industry: The compound is used in the production of dyes, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-ethyl-N-methylaniline involves its interaction with molecular targets and pathways. The amino group in the compound can participate in hydrogen bonding and other interactions with biological molecules, influencing their activity and function . The cyclopropyl group may also contribute to the compound’s unique properties and interactions .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Metabolism

Compound	Substituents	Molecular Weight (g/mol)	Key Metabolic Pathways	Biological Implications
4-Cyclopropoxy-2-ethyl-N-methylaniline	Cyclopropoxy (para), ethyl (ortho), N-methyl	~235 (estimated)	Likely oxidative metabolism (e.g., hydroxylation of cyclopropane or ethyl chain)	Unknown carcinogenicity; potential for steric hindrance reducing metabolic activation
4-Chloro-2-methylaniline	Chloro (para), methyl (ortho)	141.6	Microsomal activation to 5-chloro-2-hydroxylaminotoluene (DNA/RNA-binding carcinogen)	Carcinogenic (rat liver); phenobarbital-inducible metabolism
4-Methoxy-2-methylaniline derivative	Methoxy (para), methyl (ortho)	325.4 (C22H21NO2)	No direct metabolic data; crystal structure shows weak C–H⋯O hydrogen bonding	Structural stability via intermolecular interactions

Key Observations:

• Cyclopropoxy vs. This steric effect may reduce carcinogenic risk.
• Ethyl vs. Methyl Substituents: The ethyl group at the ortho position (vs. methyl in analogs) could enhance lipophilicity, influencing membrane permeability or protein-binding affinity.
• N-Methylation: N-methylation in the target compound may reduce basicity compared to unmethylated analogs, altering solubility and interaction with biological targets.

Structural and Crystallographic Insights

• 4-Methoxy-2-methylaniline Derivative : The crystal structure (C22H21NO2) adopts an all-trans conformation in the C–C–C–N–C backbone, stabilized by weak C–H⋯O hydrogen bonds. This suggests that para-substituted anilines with bulky groups may favor ordered packing, which could apply to 4-Cyclopropoxy-2-ethyl-N-methylaniline.

Metabolic and Toxicological Profiles

• 4-Chloro-2-methylaniline : Metabolized by rat liver microsomes to hydroxylamino intermediates (e.g., 5-chloro-2-hydroxylaminotoluene), which bind irreversibly to DNA/RNA. Phenobarbital induction suggests cytochrome P450 involvement.
• 4-Cyclopropoxy-2-ethyl-N-methylaniline (Inferred): The cyclopropoxy group’s stability may hinder similar activation pathways. Ethyl and N-methyl groups could redirect metabolism toward side-chain oxidation rather than aryl hydroxylation.